Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C16H24N2O2S2
• Molecular Weight: 340.5 g/mol
• IUPAC Name: ethyl 2-(diethylcarbamothioylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C16H24N2O2S2/c1-4-18(5-2)16(21)17-14-13(15(19)20-6-3)11-9-7-8-10-12(11)22-14/h4-10H2,1-3H3,(H,17,21)
• InChI Key: VCKLAUDLSRCZOD-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=S)NC1=C(C2=C(S1)CCCC2)C(=O)OCC

Description

Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, also known as DIBO, is a synthetic compound that has been studied for its potential therapeutic applications in various fields of medicine.

Mechanism of Action

The mechanism of action of Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves the inhibition of the enzyme thioredoxin reductase (TrxR), which is involved in redox signaling and cellular defense mechanisms. By inhibiting TrxR, Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate disrupts the redox balance in cancer cells, leading to apoptosis and cell death.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate also exhibits anti-viral activity by inhibiting the replication of HIV-1.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments is its high potency and selectivity towards TrxR. However, one of the limitations is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. One potential direction is the development of Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate-based drugs for the treatment of cancer and other diseases. Another direction is the exploration of the potential synergistic effects of Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate with other anti-cancer agents. Furthermore, the development of more efficient synthesis methods for Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate could improve its bioavailability and efficacy.

Synthesis Methods

Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate can be synthesized using a multi-step process that involves the reaction of diethylamine with carbon disulfide, followed by the reaction of the resulting product with 2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid ethyl ester. The final product is obtained by hydrolyzing the ethyl ester group using potassium hydroxide in ethanol.

Scientific Research Applications

Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer, HIV/AIDS, and inflammation. Studies have shown that Ethyl 2-{[(diethylamino)carbothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate exhibits anti-inflammatory, anti-proliferative, and anti-viral activities.